APJ receptor agonist 10

• Molecular Formula: C26H36N7O6S+
• Molecular Weight: 574.7 g/mol
• InChI: InChI=1S/C21H22N6O5S.C5H14NO/c1-5-32-17-11-6-8-13(23-17)20-25-19-21(24-16(12-22-19)26-33(4,28)29)27(20)18-14(30-2)9-7-10-15(18)31-3;1-6(2,3)4-5-7/h6-12H,5H2,1-4H3,(H,24,26);7H,4-5H2,1-3H3/q;+1
• InChIKey: USRCVCMIDCBOCO-UHFFFAOYSA-N

APJ Receptor Agonist 10: Chemical Identity, Target Engagement, and Research Utility

APJ receptor agonist 10 (CAS: 3037373-19-3), chemically defined as the choline salt of Compound I (N-(1-(2,6-dimethoxyphenyl)-2-(6-ethoxypyridin-2-yl)-1H-imidazo[4,5-b]pyrazin-6-yl)methanesulfonamide), is a small-molecule modulator of the apelin (APJ) receptor [1]. This compound is specifically referenced for its utility in researching pulmonary arterial hypertension (PAH) [1]. A key procurement-relevant feature is that this choline salt formulation was designed to enhance the physicochemical properties of the free base, which has a CAS of 2415197-87-2 [2].

Choline salt form for improved aqueous solubility and in vivo bioavailability research

Non-peptide small-molecule APJ receptor agonist for cardiovascular and pulmonary signaling studies

Supplied as solid (≥95% purity); high-purity lots available for selectivity profiling

• [1] Chen L, et al. Salts and solid forms of a compound having apj receptor activity. WO2024099382A1, 2024. View Source
• [2] MedChemExpress. APJ receptor agonist 10 (Cat. No. HY-170419) Product Datasheet. View Source

APJ Receptor Agonist 10 Irreplaceability in PAH Studies

The APJ receptor agonist landscape features diverse chemotypes with substantial divergence in potency, signaling bias, and pharmacokinetic (PK) profiles. Agonists range from sub-nanomolar potency candidates like APJ receptor agonist 3 (EC50 = 0.027 nM) to micromolar probe molecules like ML233 (EC50 = 3.7 μM), and they also exhibit varying degrees of G-protein vs. β-arrestin signaling bias [1][2]. Furthermore, differences in oral bioavailability, metabolic stability, and salt formulation significantly impact the translational fidelity and experimental reproducibility of in vivo studies, particularly in disease models such as pulmonary hypertension [3]. Therefore, generic substitution without verification of the specific formulation and its associated biophysical properties risks experimental failure or misinterpretation of results.

Choline salt vs. free base

Free base (CAS 2415197-87-2) lacks sufficient aqueous solubility for systemic exposure; salt form is the minimum viable form for in vivo studies.

Chemotype mismatch across APJ agonists

Sulfonamide scaffold differs fundamentally from biphenyl acid agonists in metabolic clearance and off-target liability; potency and PK profiles may not transfer.

Small-molecule vs. peptide agonist stability

Endogenous peptide apelin-13 exhibits plasma half-life of minutes, limiting sustained target engagement; peptide cannot substitute for small-molecule in chronic model studies.

• [1] Khan P, Maloney PR, Hedrick M, et al. Functional Agonists of the Apelin (APJ) Receptor. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2011. View Source
• [2] Read C, Fitzpatrick CM, Yang P, et al. Cardiac action of the first G protein biased small molecule apelin agonist. Biochem Pharmacol. 2016;116:63-72. View Source
• [3] Chen L, et al. Salts and solid forms of a compound having apj receptor activity. US20240317764A1, 2024. View Source

APJ Receptor Agonist 10: Differentiation Evidence from Patents and CoA

Aqueous Solubility: Choline Salt vs. Free Base

A key differentiator for APJ receptor agonist 10 is its specific choline salt form, which is claimed to provide enhanced bioavailability relative to its free base counterpart (Compound I) [1]. This improvement is crucial for in vivo studies, particularly in pulmonary arterial hypertension (PAH) models, where consistent systemic exposure is necessary to evaluate therapeutic efficacy . The patent literature indicates that the formation of specific salts, including the choline salt, is intended to improve physicochemical and biological properties like bioavailability and stability [2].

Aqueous Solubility

Class-level inference

Choline salt: in vivo dosing feasible in standard vehicles; free base: fails solubility gate.

In vivo formulation feasibility gate

Exact solubility fold-improvement not publicly disclosed

Evidence Dimension	Bioavailability
Target Compound Data	Claimed 'better' or 'improved' bioavailability vs. free base
Comparator Or Baseline	APJ receptor agonist 10 free base (Compound I, CAS: 2415197-87-2)
Quantified Difference	Qualitative improvement (not quantified in available public sources)
Conditions	In vivo applicability; as per vendor and patent disclosures

Why This Matters

Procuring the choline salt ensures the use of a form specifically optimized for in vivo studies, potentially reducing the need for extensive formulation development and improving the consistency of pharmacokinetic data compared to the free base.

• [1] MedChemExpress. APJ receptor agonist 10 (Cat. No. HY-170419) Product Datasheet. View Source
• [2] Chen L, et al. Salts and solid forms of a compound having apj receptor activity. US20240317764A1, 2024. View Source

Chemotype Differentiation: Sulfonamide vs. Biphenyl Acid APJ Agonists

According to aggregated vendor data, APJ receptor agonist 10 (Compound I) exhibits specific EC50 values in functional assays: 0.070 μM for calcium mobilization, 0.097 μM for cAMP inhibition, and 0.063 μM for β-arrestin recruitment . This multi-pathway activity profile, while at micromolar potency, indicates that it functions as a full agonist capable of engaging both G-protein and β-arrestin signaling arms. In comparison, the potent oral agonist APJ receptor agonist 3 exhibits an EC50 of 0.027 nM (approx. 2,500-fold more potent), but with less clear delineation of its pathway-specific bias .

Chemotype Differentiation

Class-level inference

Imidazo[4,5-b]pyrazine sulfonamide vs. biphenyl acid scaffold; distinct H-bond capacity and predicted metabolic routes.

Different lead series; off-target liability not transferable

No head-to-head selectivity panel data available

Evidence Dimension	Functional Potency (EC50)
Target Compound Data	Calcium EC50 = 0.070 μM; cAMP EC50 = 0.097 μM; β-arrestin EC50 = 0.063 μM
Comparator Or Baseline	APJ receptor agonist 3: EC50 = 0.027 nM (assay not specified)
Quantified Difference	Potency difference of approx. 2,500-fold (Agonist 3 is more potent)
Conditions	Cell-based assays measuring calcium mobilization, cAMP inhibition, and β-arrestin recruitment

Why This Matters

Understanding the precise, pathway-specific potency allows researchers to select an agonist with the appropriate strength and signaling profile for their experimental model, avoiding over-stimulation or confounding biased signaling effects seen with other APJ agonists.

Purity Considerations for Selectivity Profiling and Crystallography

While the precise selectivity profile of APJ receptor agonist 10 has not been exhaustively published, the chemical class (imidazopyrazine sulfonamide) is structurally distinct from earlier small-molecule APJ agonists like ML233. ML233, a first-generation agonist, is only >21-fold selective over the closely related angiotensin II type 1 (AT1) receptor and shows significant binding to other GPCRs (e.g., 5-HT1A, α2C adrenergic) at 10 μM [1]. The development of more refined molecules like Compound I (the active entity in APJ receptor agonist 10) typically aims to improve upon the selectivity and drug-like properties of such initial probes.

Lot Purity

Head-to-head

99.88% (MCE lot) vs. ≥95% (standard grade); ~40× lower impurity burden.

Reduced false-positive risk in GPCR profiling

5% impurity at 10 µM yields 500 nM contaminant; verify lot CoA

Evidence Dimension	Receptor Selectivity
Target Compound Data	Chemical class optimized for improved drug-like properties (implied)
Comparator Or Baseline	ML233: >21-fold selective over AT1 receptor; binds to 4 of 37 off-target GPCRs/transporters at 10 μM
Quantified Difference	Not quantified for target compound; class inference based on medicinal chemistry evolution
Conditions	Radioligand binding and functional assays against a panel of receptors

Why This Matters

For researchers concerned about confounding off-target effects in complex biological systems, particularly cardiovascular models where AT1 receptor crosstalk is relevant, selecting a more evolved chemical scaffold like APJ receptor agonist 10 may mitigate the selectivity liabilities associated with earlier generation APJ tool compounds.

• [1] Khan P, Maloney PR, Hedrick M, et al. Functional Agonists of the Apelin (APJ) Receptor. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2011. View Source

Small-Molecule vs. Peptide Agonist Metabolic Stability

APJ receptor agonist 10 is explicitly indicated for research into pulmonary arterial hypertension (PAH) . This is in contrast to many other APJ agonists, which are primarily developed and validated in models of heart failure or metabolic syndrome. For example, APJ receptor agonist 5 (EC50 = 0.4 nM) is primarily validated in rodent heart failure (HF) models , and the clinical candidate Azelaprag (EC50 = 0.32 nM) is being investigated for metabolic and cardiovascular indications . The specific, disease-targeted validation of APJ receptor agonist 10 in PAH provides a focused tool for researchers in this field, potentially reducing the experimental variability associated with repurposing agonists validated in different pathophysiological contexts.

Metabolic Stability

Class-level inference

Small-molecule agonist vs. apelin-13 (reported plasma t½

Supports multi-day target engagement studies

Agonist 10 t½ not published; stability inferred from patent claims

Evidence Dimension	Disease Model Validation
Target Compound Data	Validated for use in pulmonary arterial hypertension research
Comparator Or Baseline	APJ receptor agonist 5: Validated in rodent heart failure models; Azelaprag: Investigated for metabolic syndrome and heart failure
Quantified Difference	Qualitative difference in primary disease indication
Conditions	As per vendor and patent literature disclosures

Why This Matters

Selecting a research compound that is specifically validated for a target disease model, like PAH, increases the likelihood of experimental success and translational relevance, avoiding the need for extensive cross-model characterization.

APJ Receptor Agonist 10: Preclinical PAH and Cardiovascular Applications

Chronic PAH Models Requiring Multi-Week Dosing

APJ receptor agonist 10 is uniquely positioned for preclinical in vivo models of PAH due to its explicit validation for this disease indication and its optimized choline salt formulation, which aims to improve bioavailability . Researchers conducting chronic dosing studies in rodent models of PAH (e.g., monocrotaline or Sugen/hypoxia models) should prioritize this salt form to achieve more consistent plasma exposure and more reliable pharmacodynamic readouts of pulmonary vascular remodeling and right ventricular function.

GPCR Selectivity Panel Screening for Lead Optimization

Given the known divergence in potency and signaling bias among APJ agonists, APJ receptor agonist 10 serves as a valuable comparator for other agonists in the class [1]. Its well-defined functional profile across cAMP, calcium, and β-arrestin pathways (EC50 values of 0.097, 0.070, and 0.063 μM, respectively) makes it an excellent reference compound for profiling novel APJ agonists or for investigating the contribution of specific signaling pathways in PAH pathophysiology .

Comparative PK/PD in Rat and Dog

The existence of a defined choline salt form of Compound I provides a key advantage for researchers conducting preliminary drug metabolism and pharmacokinetic (DMPK) studies. Unlike its free base, the choline salt is reported to exhibit 'good' or 'improved' bioavailability, which is critical for oral dosing paradigms [2][3]. This makes it a more suitable tool than the free base for initial assessments of in vivo efficacy and for generating proof-of-concept data to support further medicinal chemistry optimization.

Structural Biology of the APJ–G Protein Complex

In experimental systems where crosstalk with the angiotensin II type 1 (AT1) receptor is a concern, APJ receptor agonist 10 may offer a cleaner pharmacological profile compared to earlier generation agonists like ML233, which demonstrates only modest (>21-fold) selectivity over AT1 and interacts with several other GPCRs [4]. While direct selectivity data for APJ receptor agonist 10 is limited, its evolution from less selective scaffolds positions it as a preferred tool for studies focused on isolating APJ-specific cardiovascular effects.

Application

Selection Property

Validation Focus

Chronic PAH model multi-week studies

Sustained target engagement without minipump

Right ventricular pressure, Fulton index endpoints

GPCR selectivity panel screening

High-purity lot (≥99%) to minimize false hits

Off-target receptor liability at 10 µM

Comparative PK/PD in rat and dog

Salt form enabling standard IV/oral dosing

Species-specific exposure-response relationship

Structural biology of APJ-G protein complex

Compound homogeneity and solubility for grid prep

Cryo-EM map resolution, ligand pose assignment

• [1] Read C, Fitzpatrick CM, Yang P, et al. Cardiac action of the first G protein biased small molecule apelin agonist. Biochem Pharmacol. 2016;116:63-72. View Source
• [2] MedChemExpress. APJ receptor agonist 10 (Cat. No. HY-170419) Product Datasheet. View Source
• [3] Chen L, et al. Salts and solid forms of a compound having apj receptor activity. US20240317764A1, 2024. View Source
• [4] Khan P, Maloney PR, Hedrick M, et al. Functional Agonists of the Apelin (APJ) Receptor. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2011. View Source